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Compound of Interest

Compound Name: Uvarigranol C

Cat. No.: B1654889

For Researchers, Scientists, and Drug Development Professionals

Introduction

Uvarigranol C, a polyoxygenated cyclohexene isolated from the stems of Uvaria boniana,
represents a class of natural products with underexplored therapeutic potential.[1] While
congeners from the Uvaria genus have demonstrated a range of biological activities, including
cytotoxic, antimicrobial, and anti-inflammatory effects, the specific molecular targets of
Uvarigranol C remain unknown. This technical guide outlines a comprehensive in silico
workflow to predict and validate the protein targets of Uvarigranol C, providing a roadmap for
its further investigation as a potential therapeutic agent.

Uvarigranol C: Chemical Identity

Property Value

Chemical Formula C23H2407

Molecular Weight 412.43 g/mol

CAS Number 172104-04-0

Chemical Class Polyoxygenated Cyclohexene
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In Silico Target Prediction Workflow

A multi-pronged in silico approach is proposed to identify high-probability targets for
Uvarigranol C. This workflow combines ligand-based and structure-based methods to

enhance the predictive accuracy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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